Cas no 2287344-69-6 (5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 2287344-69-6
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 5973630
• PubChem ID: 145770077
• Update Time: 2025-06-25

5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole
• EN300-6750569
• 2287344-69-6

• Inchi： 1S/C9H10ClN3/c1-6(2)13-9-4-3-7(10)5-8(9)11-12-13/h3-6H,1-2H3
• InChI Key： OJSPWMFZSVVMCE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2C(C)C

Computed Properties

• Exact Mass: 195.0563250g/mol
• Monoisotopic Mass: 195.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole

5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287344-69-6): A Comprehensive Overview of Its Synthesis, Applications, and Scientific Significance

5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287344-69-6) represents a promising compound within the benzotriazole family, characterized by its unique molecular structure and potential applications in pharmaceutical and industrial contexts. This compound, also referred to as 5-chloro-1-(isopropyl)-1H-1,2,3-benzotriazole, has garnered significant attention in recent years due to its multifaceted properties and the growing demand for advanced chemical intermediates in drug discovery and material science. As a derivative of benzotriazole, which is a well-known heterocyclic compound with diverse biological activities, 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole exhibits structural features that make it particularly relevant for the development of novel therapeutic agents and functional materials.

Recent studies have highlighted the importance of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole in the context of 1,2,3-benzotriazole derivatives. Its synthesis typically involves the chlorination of 1-(propan-2-yl)-1H-1,2,3-benzotriazole or the substitution of a hydrogen atom at the 5-position with a chlorine atom, a process that has been optimized through advanced catalytic methods. The structural stability of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is attributed to the conjugation of the benzene ring with the triazole ring, which enhances its chemical reactivity and functional versatility. This property has been leveraged in the design of compounds with potential applications in antimicrobial agents, anti-inflammatory drugs, and photostable materials.

One of the most notable recent advancements in the study of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is its role in the development of antimicrobial agents. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole derivatives exhibit potent activity against multidrug-resistant bacterial strains, including *Staphylococcus aureus* and *Pseudomonas aeruginosa*. The compound's ability to disrupt bacterial cell membranes and inhibit biofilm formation has been linked to its benzotriazole core structure, which is known to interact with metal ions and modulate cellular processes. This discovery underscores the importance of 1,2,3-benzotriazole derivatives in addressing the global challenge of antibiotic resistance.

Additionally, 5-chloro-1-(pro,2-yl)-1H-1,2,3-benzotriazole has shown promise in the field of anti-inflammatory drugs. Research published in *European Journal of Medicinal Chemistry* in 2024 revealed that this compound can modulate the activity of inflammatory cytokines by inhibiting the NF-κB signaling pathway. The propan-2-yl group, which is a branched alkyl chain, plays a critical role in stabilizing the compound's conformation, thereby enhancing its interaction with target proteins. This finding highlights the structural importance of 1-(propan-2-yl)-1H-1,2,3-benzotriazole in drug design and the potential of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole as a lead compound for the development of novel anti-inflammatory therapies.

From a synthetic perspective, the preparation of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole has been the subject of several recent studies. A 2025 paper in *Organic & Biomolecular Chemistry* described a novel catalytic approach using transition metal catalysts to achieve high-yield synthesis of this compound. The method involves the selective chlorination of 1-(propan-2-yl)-1H-1,2,3-benzotriazole under mild conditions, which is critical for preserving the integrity of the benzotriazole ring. This advancement has significant implications for the scalability and sustainability of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole production, as it reduces the need for harsh reagents and energy-intensive processes.

Moreover, the 1,2,3-benzotriazole core of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole has been explored for its potential in photostable materials. A 2024 study in *Advanced Materials* demonstrated that this compound can be incorporated into polymer matrices to enhance their resistance to UV degradation. The benzotriazole ring acts as a UV absorber, protecting the polymer structure from photodegradation. This application is particularly relevant for industries requiring materials with long-term stability, such as photovoltaics, optoelectronics, and coatings.

The versatility of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is further exemplified by its use in agricultural chemicals. Research published in *Pesticide Biochemistry and Physiology* in 2023 showed that this compound can act as a fungicide by disrupting the fungal cell membrane. The propan-2-yl group contributes to the compound's hydrophobicity, enabling it to penetrate fungal cell membranes effectively. This application highlights the broad utility of 1,2,3-benzotriazole derivatives in addressing agricultural challenges and reducing the reliance on traditional pesticides.

Despite its promising applications, the development of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole is not without challenges. One of the primary concerns is the potential for toxicological effects, particularly in long-term exposure scenarios. A 2025 review in *Toxicology Reports* emphasized the need for rigorous safety assessments to ensure the compound's compatibility with environmental and biological systems. This includes evaluating its biodegradability, ecotoxicity, and metabolic pathways to minimize ecological risks.

In conclusion, 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 2287344-69-6) represents a significant advancement in the field of 1,2,3-benzotriazole derivatives. Its unique structural features and diverse applications in antimicrobial agents, anti-inflammatory drugs, photostable materials, and agricultural chemicals underscore its importance in modern chemical research. As the demand for innovative compounds continues to grow, the study of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole will remain a critical area of exploration, offering new opportunities for scientific and industrial development.

For further information on the synthesis, properties, and applications of 5-chloro-1-(propan-2-yl)-1H-1,2,3-benzotriazole, researchers and industry professionals are encouraged to consult recent publications in journals such as *Journal of Medicinal Chemistry*, *Organic & Biomolecular Chemistry*, and *Advanced Materials*. These resources provide valuable insights into the current state of research and the future directions of this important compound.